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For researchers and professionals in materials science, the selection of an appropriate

elastomer for outdoor applications is critical to ensure long-term performance and durability.

This guide provides a detailed, data-supported comparison of Ethylene Propylene Diene

Monomer (EPDM) and natural rubber, focusing on their performance under environmental

stressors such as ultraviolet (UV) radiation, ozone, and temperature fluctuations.

In outdoor settings, elastomers are constantly exposed to environmental factors that can

degrade their physical and chemical properties. EPDM, a synthetic rubber, is widely recognized

for its exceptional resistance to these elements, making it a superior choice over natural rubber

for many outdoor applications.[1][2] Natural rubber, while exhibiting excellent mechanical

properties like tear strength and elasticity, is susceptible to degradation from UV light and

ozone.[1][3]
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Property EPDM Rubber Natural Rubber
Key Advantages of
EPDM

UV Resistance Excellent Poor

EPDM's saturated

polymer backbone

provides inherent

resistance to UV

degradation,

preventing cracking

and loss of

mechanical

properties.[1]

Ozone Resistance Excellent Poor

EPDM is highly

resistant to ozone

attack, a common

issue for natural

rubber which leads to

cracking and

premature failure.[1]

[2]

Temperature

Resistance
-50°C to +150°C -50°C to +80°C

EPDM maintains its

flexibility and strength

over a wider

temperature range,

especially at elevated

temperatures.[2]

Weather & Water

Resistance
Excellent Moderate to Poor

EPDM offers superior

resistance to

weathering and

moisture, making it

ideal for roofing,

seals, and other

exposed applications.

[1]
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Tensile Strength Good (~7–14 MPa)
Excellent (~20–25

MPa)

While natural rubber

has a higher initial

tensile strength,

EPDM retains its

strength better after

weathering.

Tear Resistance Moderate Excellent

Natural rubber's high

tear resistance is a

key advantage in

applications with

physical abuse, but

this property degrades

with outdoor

exposure.[3]

Quantitative Analysis of Weathering Effects
The superior performance of EPDM in outdoor applications is substantiated by data from

accelerated weathering and ozone exposure tests. These studies consistently demonstrate the

degradation of natural rubber's mechanical properties, while EPDM remains largely unaffected.

Accelerated Weathering Effects on Mechanical
Properties
Accelerated weathering tests, which simulate the damaging effects of sunlight, heat, and

moisture, highlight the significant advantages of EPDM.
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Property Material
Before
Weathering

After
Accelerated
Weathering
(Simulated)

% Change

Tensile Strength

(MPa)
EPDM 10 9.5 -5%

Natural Rubber 22 11 -50%

Elongation at

Break (%)
EPDM 400 380 -5%

Natural Rubber 600 200 -67%

Hardness (Shore

A)
EPDM 60 62 +3%

Natural Rubber 55 70 +27%

Note: The data presented in this table is a synthesized representation from multiple sources for

illustrative purposes and may not reflect the results of a single specific study.

Ozone Resistance
Ozone, a common atmospheric gas, is particularly aggressive towards the unsaturated polymer

chains in natural rubber, leading to a phenomenon known as ozone cracking. EPDM's

saturated backbone makes it inherently resistant to this form of degradation.

A study investigating the impact of ozone exposure on the hardness of a natural rubber blend

showed a significant increase in hardness within the first 10 days, indicating material

degradation.[4] In contrast, EPDM shows minimal change in its properties after prolonged

ozone exposure.[1]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the comparison of EPDM

and natural rubber for outdoor applications.
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Accelerated Weathering Test
Objective: To simulate the long-term effects of outdoor exposure on the mechanical properties

of EPDM and natural rubber.

Apparatus: A fluorescent UV accelerated weathering tester.

Procedure (based on ASTM G154 and ASTM D750):

Specimen Preparation: Dumbbell-shaped specimens of both EPDM and natural rubber are

prepared according to ASTM D412.

Exposure Cycle: The specimens are subjected to alternating cycles of UV light and moisture

condensation. A typical cycle consists of 8 hours of UV exposure at 60°C followed by 4 hours

of condensation at 50°C. UVA-340 lamps are used to simulate the spectral distribution of

sunlight.

Duration: The exposure is carried out for a total of 1000 hours.

Evaluation: The tensile strength, elongation at break, and hardness (Shore A) of the

specimens are measured before and after the exposure period according to ASTM D412 and

ASTM D2240, respectively. The percentage change in these properties is then calculated.

Ozone Resistance Test
Objective: To assess the resistance of EPDM and natural rubber to ozone-induced cracking.

Apparatus: An ozone test chamber.

Procedure (based on ASTM D1171):

Specimen Preparation: Rectangular specimens of both materials are prepared and bent into

a loop and held in a specimen holder to create a surface strain.

Exposure Conditions: The specimens are placed in an ozone chamber with a controlled

ozone concentration of 50 pphm (parts per hundred million) at a temperature of 40°C.

Duration: The exposure is continuous for a period of 72 hours.
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Evaluation: The surfaces of the specimens are visually inspected for cracks at regular

intervals using a 2x magnifying glass. The time to the first appearance of cracks and the

severity of cracking are recorded.

Chemical Degradation Pathways
The difference in performance between EPDM and natural rubber in outdoor applications

stems from their distinct chemical structures and subsequent degradation pathways when

exposed to UV radiation and ozone.

EPDM (Ethylene Propylene Diene Monomer)
EPDM has a saturated polymer backbone, which is inherently resistant to attack by UV

radiation and ozone. The diene monomer provides sites for cross-linking (vulcanization) but is

not part of the main polymer chain, thus preserving its stability.

EPDM Structure

Degradation Pathway

Saturated Backbone
(Ethylene & Propylene)

Diene Monomer
(Cross-linking site)

UV/Ozone Exposure Minimal chain scission High Stability

Natural Rubber Structure

Degradation Pathway

Unsaturated Backbone
(Polyisoprene) Double Bonds in Main Chain

UV/Ozone Exposure Chain Scission & Cross-linking Material Degradation
(Cracking, Embrittlement)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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